4-Thiothymidine

• IUPAC Name: 1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-4-sulfanylidenepyrimidin-2-one
• InChI: InChI=1S/C10H14N2O4S/c1-5-3-12(10(15)11-9(5)17)8-2-6(14)7(4-13)16-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,17)
• InChI Key: AVKSPBJBGGHUMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=S)C2CC(C(O2)CO)O
• Molecular Formula: C10H14N2O4S
• DSSTOX Substance ID: DTXSID30874110
• Molecular Weight: 258.30 g/mol
• CAS RN: 7236-57-9

Description

4-Thiothymidine is a nucleoside analog that is converted to thymidine by the enzyme thymidine kinase. It has a molecular formula of C10H14N2O4S.

Synthesis Analysis

Several groups have been engaged in research on 4′-[methyl-11 C]-thiothymidine (11 C-4DST) in an effort to develop a PET tracer that allows quantitative measurement of in vivo DNA synthesis rates. A new method for the synthesis of this compound has been proposed using a new reagent—Lawesson’s reagent, which greatly shortens the reaction time and improves the yield.

Molecular Structure Analysis

The molecular structure of this compound includes a 4-thio- (2′-deoxy)-thymidine usually abbreviated as 4-thio-thymidine. Its molecular weight is 258.30 g/mol.

Chemical Reactions Analysis

The reactivity of this compound under Fenton conditions, i.e., in the presence of H2O2 and catalytic amounts of Fe (II), was investigated by UV-vis spectroscopy and electrospray ionization single and tandem mass spectrometry (ESI-MS and MS/MS). Also, photo-induced cycloaddition and (6-4) reactions of the thymidine:this compound dimer in a DNA duplex were studied.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 258.30 g/mol, a hydrogen bond donor count of 3, a hydrogen bond acceptor count of 5, and a rotatable bond count of 2.

Scientific Research Applications

Photodynamic Therapy for Skin Malignancies

4-Thiothymidine has been studied for its potential as a photosensitizer in photodynamic therapy, particularly for skin malignancies like basal cell carcinoma (BCC) and squamous cell carcinoma (SCC). Studies demonstrate that this compound, combined with UV-A radiation, leads to significant apoptosis in malignant cells while sparing normal skin cells, suggesting its usefulness in treating skin cancer (Gemenetzidis et al., 2013).

Inhibitor of DNA Synthesis in Cancer Cells

Research on L1210 cells has shown that this compound is a potent inhibitor of cell growth and acts against leukemia in mice. It inhibits the incorporation of precursors into DNA, thus hindering DNA synthesis without affecting RNA or protein synthesis. This specific action indicates its potential as a cytotoxic agent targeting DNA synthesis in cancer cells (Parker et al., 1995).

Cytotoxicity to Various Cancer Cell Lines

This compound has been observed to exhibit cytotoxicity across different cancer cell lines, including L1210, H-Ep-2, and CCRF-CEM. It also shows activity against viruses like herpes simplex 1 and human cytomegalovirus in cell culture, highlighting its broad-spectrum potential in antiviral and anticancer therapy (Secrist et al., 1991).

Ultrafast Intersystem Crossing in Aqueous Solution

Studies have revealed the ultrafast intersystem crossing of this compound to the triplet state in aqueous solutions. This characteristic is essential for its action as a photosensitizer, indicating a potential role in photodynamic therapy applications (Harada et al., 2010).

Cell Proliferation Imaging in Cancer

This compound has been developed as a PET tracer for cell proliferation imaging. Its use in PET imaging allows for the assessment of proliferative activity in various cancers, aiding in the diagnosis and monitoring of treatment response (Yamamoto & Nishiyama, 2016).

Potential in Biotechnological Applications

Research also suggests that thiothymidines, including this compound, can pair with higher specificity and are replicated with higher efficiency than natural dTTP, indicating possible uses in biotechnological applications and implications in cancer treatment (Sintim & Kool, 2006).

Use in Oligonucleotide Synthesis

This compound has been synthesized for incorporation into oligonucleotides. This synthesis, although less efficient due to the reactivity of this compound, opens pathways for its use in molecular biology and genetic engineering applications (Connolly & Newman, 1989).

Mechanism of Action

Target of Action

4-Thiothymidine, also known as Thymidine, 4-thio-, is a purine nucleoside analog . Its primary targets are indolent lymphoid malignancies . These malignancies are a type of cancer that grows slowly and generally has a better prognosis than other types of malignancies. The compound has broad antitumor activity, making it a potential therapeutic agent for these types of cancers .

Mode of Action

The mode of action of this compound involves its incorporation into DNA as a substrate for DNA synthesis . This process is facilitated by both viral and cellular thymidine kinases . The compound’s interaction with its targets results in the inhibition of DNA synthesis and the induction of apoptosis , which is a form of programmed cell death .

Biochemical Pathways

The biochemical pathways affected by this compound involve DNA synthesis and apoptosis . The compound inhibits DNA synthesis, which disrupts the replication of cancer cells and slows tumor growth . Additionally, it induces apoptosis, leading to the death of cancer cells . The downstream effects of these pathways contribute to the compound’s antitumor activity .

Pharmacokinetics

The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). The compound is rapidly incorporated into DNA, enhancing its bioavailability . Its in vivo stability is much greater than that of natural thymidine, due to the presence of a sulfur atom in the 4′-position .

Result of Action

The result of this compound’s action at the molecular and cellular levels is the inhibition of tumor growth. By inhibiting DNA synthesis and inducing apoptosis, the compound disrupts the replication and survival of cancer cells . This leads to a reduction in tumor size and potentially to the elimination of the tumor .

Action Environment

The action of this compound is influenced by environmental factors such as light. Specifically, the compound can absorb strongly in UVA light . This property allows this compound to be used in combination with UVA light for photodynamic therapy, a type of cancer treatment that uses light to activate a photosensitizing agent . The effectiveness of this treatment approach depends on the intensity and duration of UVA exposure .

Future Directions

There is a continuous demand to measure in situ DNA synthesis rates in living human cancer. The thymidine derivative 4′-[methyl-11 C] thiothymidine (11 C-4DST) has the potential to visualize in vivo DNA synthesis rates with positron emission tomography (PET). This suggests that 4-Thiothymidine could play a significant role in future cancer research and treatment strategies.

Biochemical Analysis

Biochemical Properties

4-Thiothymidine is rapidly incorporated into DNA as a substrate for DNA synthesis . It interacts with various enzymes and proteins involved in DNA synthesis and repair . The sulfur atom in the 4′-position of this compound enhances its stability and reactivity, making it a suitable candidate for biochemical reactions .

Cellular Effects

This compound has been shown to sensitize cells to killing by ultraviolet A (UVA) radiation . UVA photoactivation of DNA this compound does not generate reactive oxygen or cause direct DNA breakage and is only minimally mutagenic .

Molecular Mechanism

High-level QM/MM methods have been used to investigate the photoinduced cycloaddition and (6-4) reactions of the thymidine:this compound dimer in the DNA duplex . These photophysical processes are mainly localized on the this compound chromophore .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. It has been observed that rapidly proliferating tissues showed a steadily increasing uptake of this compound . In inflamed muscle, this compound showed relatively rapid washout .

Dosage Effects in Animal Models

In rodent models, this compound showed high tumor uptake and high tumor selectivity . The different kinetics of this compound in rapidly proliferating and inflammatory tissue may allow distinction between tumor and acute inflammation in a clinical setting .

Metabolic Pathways

This compound is involved in the DNA synthesis pathway . It is incorporated into DNA directly, acting as a substrate for DNA synthesis .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It is incorporated into DNA, suggesting that it interacts with the DNA replication machinery .

Subcellular Localization

The subcellular localization of this compound is primarily within the DNA of cells, as it is incorporated into DNA directly . This localization influences its activity and function, particularly in relation to its role as a substrate for DNA synthesis .

Q & A

Q1: How does 4-Thiothymidine interact with DNA?

A1: this compound exhibits structural similarity to its parent compound, thymidine. This similarity allows S4TdR to be readily incorporated into cellular DNA []. Similar to thymidine, it preferentially base pairs with adenine in DNA [].

Q2: What are the downstream effects of this compound incorporation into DNA upon UVA irradiation?

A2: Upon UVA irradiation, S4TdR within DNA undergoes photochemical reactions leading to various DNA lesions []. These lesions include the formation of a thietane/S5-(6-4)T:T adduct, structurally similar to the (6-4) pyrimidine:pyrimidone photoproducts induced by UVB/C radiation []. Additionally, interstrand crosslinks are formed in S4TdR-containing duplex oligonucleotides upon UVA irradiation [].

Q3: What makes this compound particularly effective in targeting cancerous cells?

A3: While this compound can be incorporated into any cellular DNA, it demonstrates a higher affinity towards cancerous DNA. This preferential uptake is attributed to its interaction with thymidine kinase, an enzyme often overexpressed in rapidly dividing cancer cells [].

Q4: Does UVA photoactivation of DNA-incorporated this compound lead to reactive oxygen species generation or direct DNA strand breaks?

A4: Research indicates that UVA photoactivation of DNA-bound this compound does not generate reactive oxygen species or directly cause DNA strand breaks. Moreover, it exhibits minimal mutagenicity [].

Q5: What is the molecular formula and molecular weight of this compound?

A5: The molecular formula of this compound is C10H14N2O4S, and its molecular weight is 258.3 g/mol.

Q6: How does the absorption spectrum of this compound differ from thymidine?

A6: The replacement of oxygen with sulfur in the thymine chromophore causes a significant redshift in the absorption maximum of this compound to 335 nm compared to 267 nm in thymidine []. This redshift makes S4TdR sensitive to UVA radiation, a wavelength range where natural DNA constituents are transparent.

Q7: Does the position of sulfur substitution in the thymine ring impact the absorption spectrum?

A7: Yes, both the degree and position of sulfur substitution influence the absorption spectrum. For instance, 2-thiothymine has an absorption maximum at 275 nm, whereas this compound peaks at 335 nm []. The doubly substituted 2,4-dithiothymine exhibits an even more pronounced redshift with an absorption maximum at 363 nm [].

Q8: Is this compound stable in aqueous solutions? What factors can affect its stability?

A8: While this compound exhibits stability in aqueous solutions under specific conditions, its stability can be affected by several factors, including pH, temperature, and exposure to light []. Prolonged exposure to light, especially in the presence of photosensitizers that generate reactive oxygen species, can lead to the formation of by-products such as thymidine, hydroxylated this compound, and S–S bridged covalent dimers [, ].

Q9: Can cyclodextrins enhance the stability of this compound in aqueous solutions?

A9: Yes, studies have shown that cyclodextrins, acting as host molecules, can form inclusion complexes with this compound []. These supramolecular structures can enhance the stability of S4TdR in aqueous solutions, potentially preventing its degradation under irradiation.

Q10: How does pH affect the structure and characteristics of this compound in aqueous solutions?

A10: Spectroscopic studies have shown that the N3–H group of this compound can undergo deprotonation in alkaline conditions (pH around 9) []. This deprotonation leads to structural changes, including partial double bond character in the pyrimidine ring, as evidenced by FTIR-ATR spectroscopy [].

Q11: Can this compound act as a photosensitizer?

A11: Yes, this compound acts as an efficient photosensitizer, particularly in the presence of UVA radiation. Upon excitation, it undergoes intersystem crossing with a near-unity quantum yield, leading to the formation of a reactive triplet state [, , ].

Q12: What is the significance of the triplet state in the photosensitizing activity of this compound?

A12: The triplet state of this compound is crucial for its photosensitizing activity. This excited state can react with molecular oxygen, generating singlet oxygen, a reactive oxygen species that can induce cell death [].

Q13: How does the singlet oxygen quantum yield of this compound compare to other thiothymine derivatives?

A13: this compound exhibits a singlet oxygen quantum yield of 0.42 in oxygen-saturated acetonitrile []. Comparatively, 2,4-dithiothymine shows a slightly higher quantum yield of 0.46, suggesting its potential as a more effective UVA chemotherapeutic agent, especially in deeper-tissue applications [].

Q14: Have computational methods been employed to study this compound and its photochemical reactions?

A14: Yes, computational chemistry plays a vital role in understanding this compound's properties and reactivity. Quantum mechanics/molecular mechanics (QM/MM) simulations have been used to investigate the photoinduced cycloaddition and (6-4) reactions of S4TdR dimers in DNA duplexes [].

Q15: What insights have QM/MM calculations provided into the photophysical behavior of this compound?

A15: QM/MM calculations have elucidated the ultrafast formation of the lowest triplet state in this compound, a key factor in its photosensitizing activity. These studies highlighted the role of distinctive molecular and electronic structures in S4TdR compared to thymidine, contributing to its unique photophysical properties [, ].

Q16: How do modifications of the this compound structure, such as the introduction of halogens or modifications at the 5' position, influence its activity?

A16: Structural modifications of this compound can significantly alter its activity and properties. For example, the introduction of halogens at the 5’ position can modulate its interaction with DNA polymerases. Similarly, modifications at the 5’-position, such as the introduction of a triphosphate group, are crucial for its recognition by DNA polymerases [].

Q17: Does the presence of the sugar moiety influence the photophysical properties of this compound?

A17: Yes, the sugar moiety can influence the excited-state dynamics of this compound. For instance, studies have shown that the fluorescence lifetime of S4TdR is affected by its glycosylation status, highlighting the role of the sugar moiety in modulating its photophysical properties [].

Q18: What are the challenges associated with formulating this compound for therapeutic applications?

A18: Formulating this compound for therapeutic use presents challenges related to its stability, solubility, and targeted delivery. Strategies to overcome these challenges might involve developing prodrugs, using delivery vehicles such as nanoparticles, or encapsulating the molecule within cyclodextrin complexes [].

Q19: What is the significance of the development of a this compound phosphorodiamidate prodrug?

A19: The synthesis of a this compound phosphorodiamidate prodrug aimed to improve its metabolic stability and cellular uptake for potential application as an amplifiable metabolic label for DNA []. Although the prodrug did not significantly enhance incorporation into cellular DNA, it represents a step toward developing more effective S4TdR-based tools.

Q20: What is the current status of this compound in clinical trials?

A20: While this compound has shown promise as a potential therapeutic agent in preclinical studies, it has not yet progressed to clinical trials. Further research is needed to establish its safety and efficacy in humans.

Q21: What are the potential applications of this compound in topical photodynamic therapy?

A21: Topical application of this compound has shown potential for treating skin malignancies. Studies using ex vivo skin cancer biopsies demonstrated its effectiveness in inducing apoptosis in basal cell carcinoma and squamous cell carcinoma cells upon activation with UVA radiation [].

Q22: What analytical techniques are commonly employed to characterize and quantify this compound?

A22: Various analytical techniques are utilized to characterize and quantify this compound, including UV-Vis spectroscopy, FTIR-ATR spectroscopy, NMR spectroscopy, electrospray ionization mass spectrometry (ESI-MS), and high-performance liquid chromatography (HPLC) [, , ].

Q23: What is known about the environmental impact and degradation of this compound?

A23: Limited information is available regarding the environmental impact and degradation pathways of this compound. This area requires further investigation to assess potential ecological risks and develop appropriate waste management strategies.

Q24: Are there known interactions between this compound and drug transporters or drug-metabolizing enzymes?

A24: While the interaction of this compound with specific drug transporters or metabolizing enzymes has not been extensively studied, it's crucial to investigate these aspects during preclinical development to understand potential drug-drug interactions and optimize its pharmacokinetic profile.

Q25: What are some alternatives to this compound in applications like photodynamic therapy or biomolecule labeling?

A25: Several alternatives to this compound exist, including other thiobase derivatives like 2-thiothymidine, 6-thiodeoxyguanosine, and 2,4-dithiothymine, each with its unique photochemical properties and potential applications [, , ]. Additionally, other photoactivatable molecules, such as psoralens, are used in photodynamic therapy and exhibit different mechanisms of action and tissue penetration depths.